Cas no 99468-74-3 (2-Bromo-N-mesitylacetamide)
2-Bromo-N-mesitylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-N-mesitylacetamide
- MECHQRKLIKNLRO-UHFFFAOYSA-N
- 2-Bromo-N-mesitylacetamide, AldrichCPR
- N-(2,4.6-Trimethylphenyl) bromoacetamide
- 2-bromo-N-(2,4,6-trimethyl-phenyl)-acetamide
- 2-Bromo-N-mesitylacetamide
-
- MDL: MFCD06800261
- Inchi: 1S/C11H14BrNO/c1-7-4-8(2)11(9(3)5-7)13-10(14)6-12/h4-5H,6H2,1-3H3,(H,13,14)
- InChI Key: MECHQRKLIKNLRO-UHFFFAOYSA-N
- SMILES: BrCC(NC1C(C)=CC(C)=CC=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 196
- Topological Polar Surface Area: 29.1
Experimental Properties
- Density: 1.4±0.0 g/cm3
- Boiling Point: 336.7±0.0 °C at 760 mmHg
- Flash Point: 157.4±0.0 °C
- Vapor Pressure: 0.0±0.0 mmHg at 25°C
2-Bromo-N-mesitylacetamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Bromo-N-mesitylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B181660-500mg |
2-Bromo-N-mesitylacetamide |
99468-74-3 | 500mg |
$ 375.00 | 2022-06-07 | ||
| TRC | B181660-1000mg |
2-Bromo-N-mesitylacetamide |
99468-74-3 | 1g |
$ 620.00 | 2022-06-07 | ||
| TRC | B181660-5000mg |
2-Bromo-N-mesitylacetamide |
99468-74-3 | 5g |
$ 2475.00 | 2022-06-07 | ||
| abcr | AB529269-500 mg |
2-Bromo-N-mesitylacetamide; . |
99468-74-3 | 500MG |
€195.40 | 2022-08-31 | ||
| abcr | AB529269-1 g |
2-Bromo-N-mesitylacetamide; . |
99468-74-3 | 1g |
€228.00 | 2022-08-31 | ||
| abcr | AB529269-5 g |
2-Bromo-N-mesitylacetamide; . |
99468-74-3 | 5g |
€618.00 | 2022-08-31 | ||
| abcr | AB529269-10 g |
2-Bromo-N-mesitylacetamide; . |
99468-74-3 | 10g |
€1,008.00 | 2022-08-31 | ||
| abcr | AB529269-500mg |
2-Bromo-N-mesitylacetamide; . |
99468-74-3 | 500mg |
€205.00 | 2025-04-14 | ||
| abcr | AB529269-1g |
2-Bromo-N-mesitylacetamide; . |
99468-74-3 | 1g |
€237.00 | 2025-04-14 | ||
| abcr | AB529269-5g |
2-Bromo-N-mesitylacetamide; . |
99468-74-3 | 5g |
€637.00 | 2025-04-14 |
2-Bromo-N-mesitylacetamide Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-Bromo-N-mesitylacetamide
Recent Advances in the Study of 2-Bromo-N-mesitylacetamide (CAS: 99468-74-3) in Chemical Biology and Pharmaceutical Research
The compound 2-Bromo-N-mesitylacetamide (CAS: 99468-74-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential. The focus on 2-Bromo-N-mesitylacetamide is particularly relevant given its role as a key intermediate in the synthesis of more complex molecules and its emerging applications in targeted therapies.
Recent studies have explored the synthetic pathways for 2-Bromo-N-mesitylacetamide, emphasizing its efficient production through bromination reactions of N-mesitylacetamide. The compound's stability and reactivity make it a versatile building block in organic synthesis. Researchers have also investigated its mechanism of action, particularly its ability to interact with biological targets such as enzymes and receptors. These interactions are critical for understanding its potential as a therapeutic agent or a tool in chemical biology.
In the context of pharmaceutical applications, 2-Bromo-N-mesitylacetamide has shown promise in preclinical studies. For instance, its derivatives have been evaluated for their anticancer properties, with some demonstrating significant activity against specific cancer cell lines. The compound's ability to modulate cellular pathways, such as those involved in apoptosis and cell cycle regulation, has been a focal point of recent research. Additionally, its potential as an antimicrobial agent is being explored, given its structural similarity to other bioactive molecules with known efficacy against bacterial and fungal pathogens.
Beyond its direct biological effects, 2-Bromo-N-mesitylacetamide is also being studied for its role in chemical probes and imaging agents. Its bromine moiety provides a handle for further functionalization, enabling the development of labeled compounds for use in diagnostic and research applications. This versatility underscores its value in both basic and applied research settings.
Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties for clinical use. Current research is focused on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to address these challenges and unlock the full potential of 2-Bromo-N-mesitylacetamide in medicine.
In conclusion, 2-Bromo-N-mesitylacetamide (CAS: 99468-74-3) represents a promising area of research in chemical biology and pharmaceuticals. Its multifaceted applications, from drug development to chemical probes, highlight its importance in advancing scientific knowledge and therapeutic innovation. Future studies will likely continue to explore its mechanisms and applications, paving the way for novel treatments and tools in the life sciences.
99468-74-3 (2-Bromo-N-mesitylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)